Benzaldehyde benzyl(1-benzyl-5-chloro-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone

• Molecular Formula: C25H21ClN4O
• Molecular Weight: 428.9 g/mol
• IUPAC Name: 2-benzyl-5-[benzyl-[(E)-benzylideneamino]amino]-4-chloropyridazin-3-one
• InChI: InChI=1S/C25H21ClN4O/c26-24-23(17-28-30(25(24)31)19-22-14-8-3-9-15-22)29(18-21-12-6-2-7-13-21)27-16-20-10-4-1-5-11-20/h1-17H,18-19H2/b27-16+
• InChI Key: SVFNCNCJOLRTLD-JVWAILMASA-N
• Isomeric SMILES: C1=CC=C(C=C1)CN2C(=O)C(=C(C=N2)N(CC3=CC=CC=C3)/N=C/C4=CC=CC=C4)Cl
• SMILES: C1=CC=C(C=C1)CN2C(=O)C(=C(C=N2)N(CC3=CC=CC=C3)N=CC4=CC=CC=C4)Cl

Description

Benzaldehyde benzyl(1-benzyl-5-chloro-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a hydrazone derivative of pyridazinone, and it has been synthesized using different methods.

Mechanism of Action

The mechanism of action of benzaldehyde benzyl(1-benzyl-5-chloro-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone is not fully understood. However, several studies have suggested that this compound induces apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. It has also been reported that benzaldehyde benzyl(1-benzyl-5-chloro-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone inhibits the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
Benzaldehyde benzyl(1-benzyl-5-chloro-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone has been shown to have several biochemical and physiological effects. In cancer cells, this compound induces apoptosis, inhibits cell proliferation, and disrupts the cell cycle. It has also been reported that benzaldehyde benzyl(1-benzyl-5-chloro-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone inhibits the expression of several genes that are involved in cancer progression and metastasis. In addition, this compound has been shown to have antioxidant and anti-inflammatory activities.

Advantages and Limitations for Lab Experiments

One of the main advantages of benzaldehyde benzyl(1-benzyl-5-chloro-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone is its potential as an antitumor agent. This compound has shown promising results in preclinical studies, and it has the potential to be developed into a new cancer therapy. However, there are also some limitations to using this compound in lab experiments. Benzaldehyde benzyl(1-benzyl-5-chloro-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone is a relatively new compound, and there is still limited information available on its toxicity and pharmacokinetics. Further studies are needed to fully understand the safety and efficacy of this compound.

Future Directions

There are several future directions for research on benzaldehyde benzyl(1-benzyl-5-chloro-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone. One of the main areas of research is the development of this compound as a new cancer therapy. Further studies are needed to fully understand the mechanism of action and pharmacokinetics of this compound, as well as its potential toxicity and side effects. In addition, there is a need for studies on the formulation and delivery of benzaldehyde benzyl(1-benzyl-5-chloro-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone to optimize its therapeutic efficacy. Finally, there is also a need for studies on the potential applications of this compound in other fields, such as antimicrobial and antifungal therapy.

Synthesis Methods

Benzaldehyde benzyl(1-benzyl-5-chloro-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone has been synthesized using different methods. One of the most common methods involves the reaction of benzaldehyde, benzylamine, and 1-benzyl-5-chloro-6-oxo-1,6-dihydro-4-pyridazinecarbohydrazide in the presence of acetic acid and ethanol. The reaction mixture is refluxed for several hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

Benzaldehyde benzyl(1-benzyl-5-chloro-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as an antitumor agent. Several studies have reported that benzaldehyde benzyl(1-benzyl-5-chloro-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone inhibits the growth of different cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. This compound has also been studied for its potential antimicrobial and antifungal activities.